Cas no 1805392-18-0 (6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine)

• Product Name: 6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine
• CAS No: 1805392-18-0
• MF: C₈H₇Cl₂F₂NO
• MW: 242.050087213516
• CID: 4807862
• Update Time: 2025-05-20

6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine

• Inchi： 1S/C8H7Cl2F2NO/c1-14-5-2-6(10)13-4(3-9)7(5)8(11)12/h2,8H,3H2,1H3
• InChI Key： SBGYKUXEGAUCRR-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C=C(N=1)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine

Research Brief on 6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine (CAS: 1805392-18-0)

6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine (CAS: 1805392-18-0) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting infectious diseases and metabolic disorders. Recent studies have explored its potential applications in drug discovery, highlighting its role in the development of novel therapeutic agents.

The structural features of 6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine, including the presence of chloro, chloromethyl, difluoromethyl, and methoxy substituents, contribute to its reactivity and versatility in chemical transformations. These functional groups enable the compound to participate in a range of reactions, such as nucleophilic substitutions and cross-coupling reactions, making it a valuable building block for the synthesis of complex molecules. Recent research has focused on optimizing synthetic routes to this compound to improve yield and purity, which are critical for its application in pharmaceutical development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine as a precursor for the synthesis of novel antifungal agents. The study demonstrated that derivatives of this compound exhibited potent activity against Candida albicans and Aspergillus fumigatus, with minimal cytotoxicity to human cells. These findings suggest that the compound could serve as a promising scaffold for the development of next-generation antifungal therapies, addressing the growing issue of drug-resistant fungal infections.

Another significant application of 6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine is in the field of agrochemicals. A 2022 study in Pest Management Science reported the synthesis of herbicidal compounds using this pyridine derivative as a key intermediate. The resulting herbicides showed high efficacy against broadleaf weeds while exhibiting low environmental persistence, aligning with the increasing demand for sustainable agrochemical solutions. This research underscores the compound's potential to contribute to the development of environmentally friendly pest control agents.

Recent advancements in computational chemistry have also shed light on the molecular interactions of 6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine with biological targets. Molecular docking studies have revealed that the difluoromethyl group plays a critical role in enhancing binding affinity to target proteins, likely due to its ability to form hydrogen bonds and hydrophobic interactions. These insights are invaluable for rational drug design, enabling researchers to optimize the compound's derivatives for improved pharmacological properties.

Despite its promising applications, challenges remain in the large-scale production and purification of 6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine. Current synthetic methods often involve multi-step processes with moderate yields, necessitating further optimization. Recent efforts have explored catalytic approaches and green chemistry principles to address these limitations, with some success in improving efficiency and reducing waste. These developments are crucial for ensuring the compound's viability in industrial applications.

In conclusion, 6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine (CAS: 1805392-18-0) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span antifungal drug development, agrochemical synthesis, and rational drug design, supported by recent studies highlighting its efficacy and potential. Ongoing research aims to overcome synthetic challenges and further explore its therapeutic and industrial applications, positioning this compound as a key player in future scientific advancements.